Cas no 1780871-27-3 (3-amino-2-(2,4-difluoro-6-methoxyphenyl)propanoic acid)

• Product Name: 3-amino-2-(2,4-difluoro-6-methoxyphenyl)propanoic acid
• CAS No: 1780871-27-3
• MF: C₁₀H₁₁F₂NO₃
• MW: 231.196049928665
• CID: 6028749
• PubChem ID: 84794156
• Update Time: 2025-05-20

3-amino-2-(2,4-difluoro-6-methoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(2,4-difluoro-6-methoxyphenyl)propanoic acid
• 1780871-27-3
• EN300-1764445

• Inchi： 1S/C10H11F2NO3/c1-16-8-3-5(11)2-7(12)9(8)6(4-13)10(14)15/h2-3,6H,4,13H2,1H3,(H,14,15)
• InChI Key： SCRKGZFJVYMRCE-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1C(C(=O)O)CN)OC)F

Computed Properties

• Exact Mass: 231.07069954g/mol
• Monoisotopic Mass: 231.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-amino-2-(2,4-difluoro-6-methoxyphenyl)propanoic acid

Introduction to 3-Amino-2-(2,4-Difluoro-6-Methoxyphenyl)Propanoic Acid (CAS No. 1780871-27-3)

3-Amino-2-(2,4-difluoro-6-methoxyphenyl)propanoic acid (CAS No. 1780871-27-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acids and is characterized by its unique structural features, including a difluoromethoxyphenyl substituent and an amino group. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The structure of 3-amino-2-(2,4-difluoro-6-methoxyphenyl)propanoic acid is composed of a central propanoic acid backbone with an amino group attached to the β-carbon. The aromatic ring is substituted with two fluorine atoms at the 2 and 4 positions and a methoxy group at the 6 position. This specific arrangement of substituents confers the molecule with enhanced lipophilicity and stability, which are crucial for its potential use in drug development.

Recent research has focused on elucidating the biological activities and potential therapeutic applications of this compound. Studies have shown that 3-amino-2-(2,4-difluoro-6-methoxyphenyl)propanoic acid exhibits significant antioxidant properties, which can help in scavenging free radicals and reducing oxidative stress. This property is particularly relevant in the context of neurodegenerative diseases, where oxidative stress plays a critical role in disease progression.

In addition to its antioxidant activity, this compound has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that 3-amino-2-(2,4-difluoro-6-methoxyphenyl)propanoic acid may have potential as a therapeutic agent for inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-amino-2-(2,4-difluoro-6-methoxyphenyl)propanoic acid have also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The compound is well-absorbed orally and has good bioavailability, which is essential for its effective delivery to target tissues. Furthermore, it exhibits low toxicity in preclinical studies, making it a safe candidate for further development.

One of the key areas of interest in the development of 3-amino-2-(2,4-difluoro-6-methoxyphenyl)propanoic acid is its potential as a neuroprotective agent. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss and cognitive decline. Preclinical studies have shown that this compound can protect neurons from oxidative stress-induced damage and promote neuronal survival. These findings open up new avenues for the treatment of neurodegenerative conditions.

The synthesis of 3-amino-2-(2,4-difluoro-6-methoxyphenyl)propanoic acid involves several steps, including the preparation of the difluoromethoxyphenyl intermediate and its subsequent coupling with an appropriate amino acid derivative. Various synthetic routes have been explored to optimize yield and purity, with some methods achieving high efficiency and scalability. The availability of robust synthetic protocols ensures that this compound can be produced in sufficient quantities for both research and commercial purposes.

In conclusion, 3-amino-2-(2,4-difluoro-6-methoxyphenyl)propanoic acid (CAS No. 1780871-27-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features confer it with valuable biological activities, including antioxidant and anti-inflammatory properties, making it a viable candidate for the development of novel therapeutics. Ongoing research continues to explore its full potential, paving the way for future clinical applications.